Cas no 1552917-97-1 (1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl-)

• Product Name: 1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl-
• CAS No: 1552917-97-1
• MF: C₉H₁₄N₄S
• MW: 210.299259662628
• CID: 5262738
• Update Time: 2025-10-28

1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl-

• Inchi： 1S/C9H14N4S/c10-8-11-7(12-9(14)13-8)6-4-2-1-3-5-6/h6H,1-5H2,(H3,10,11,12,13,14)
• InChI Key： JTKYEXKWRIVFMB-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2CCCCC2)=NC1=S

Additional information on 1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl-

1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl- (CAS No. 1552917-97-1)

The compound 1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl- (CAS No. 1552917-97-1) is a heterocyclic organic compound with a triazine-thione framework. This structure is characterized by a six-membered ring containing three nitrogen atoms and a sulfur atom, making it a member of the triazine-thione family. The presence of an amino group (-NH2) at the 6-position and a cyclohexyl group at the 4-position introduces unique electronic and steric properties to the molecule. These features make it an interesting candidate for various applications in organic synthesis, material science, and pharmacology.

Recent studies have highlighted the potential of triazine-thione derivatives as versatile building blocks in medicinal chemistry. The 6-amino group in this compound serves as a reactive site for further functionalization, enabling the synthesis of bioactive molecules. For instance, researchers have explored the use of this compound in designing inhibitors for protein kinases, which are key targets in cancer therapy. The cyclohexyl group at the 4-position contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes and interact with target proteins.

From a synthetic perspective, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl- can be prepared via a variety of routes. One common method involves the condensation of amines with carbonyl compounds under specific reaction conditions. The incorporation of the cyclohexyl group typically requires careful control over steric effects to ensure efficient coupling. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of physical properties, this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point is influenced by the rigid triazine-thione ring system and the bulky cyclohexyl substituent, resulting in a relatively high thermal stability. This stability makes it suitable for use in high-temperature reactions or as a component in thermally resistant materials.

The triazine-thione framework has also been explored in the context of coordination chemistry. Studies have shown that this compound can act as a ligand for transition metals, forming complexes with potential applications in catalysis and sensing technologies. The 6-amino group plays a crucial role in metal coordination, while the cyclohexyl group provides steric bulk to stabilize specific geometries within the complex.

Another area of interest is the use of 1,3,5-Triazine-2(1H)-thione derivatives in polymer science. By incorporating this compound into polymeric networks, researchers have developed materials with enhanced mechanical properties and UV resistance. The ability to functionalize the molecule further allows for tailored applications in coatings, adhesives, and electronic materials.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it undergoes slow degradation under aerobic conditions due to its stable triazine-thione core. However, its biodegradability can be improved through specific chemical modifications or enzymatic treatments. This knowledge is critical for ensuring sustainable practices in its production and disposal.

In summary, 1,3,5-Triazine-2(1H)-thione, 6-amino-4-cyclohexyl- (CAS No. 1552917-97-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables diverse chemical transformations and interactions with biological systems or materials matrices. As research continues to uncover new functionalities and optimize synthetic methods for this compound, its role as an essential building block in modern chemistry is likely to grow even further.